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Compound of Interest

Compound Name: 3-Ethylhexanoic acid

Cat. No.: B1594205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key technical data for 3-Ethylhexanoic acid (CAS No. 41065-91-2).

This document is intended to serve as a valuable resource for professionals in research,

particularly in the fields of organic synthesis and drug development. While 3-Ethylhexanoic
acid is a commercially available compound, its isomer, 2-Ethylhexanoic acid, is more widely

documented in scientific literature and industrial applications. This guide will primarily focus on

3-Ethylhexanoic acid, with comparative and application data drawn from its more prevalent

isomer where relevant.

Chemical and Physical Properties
3-Ethylhexanoic acid is a branched-chain carboxylic acid. A summary of its key chemical and

physical properties is presented in Table 1. This data has been compiled from various chemical

suppliers and databases.[1][2][3][4][5]
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Property Value

Molecular Formula C8H16O2[2][4][5]

Molecular Weight 144.21 g/mol [2][4][5]

CAS Number 41065-91-2[2][4][5]

Appearance Colorless liquid

Boiling Point 234.6 °C at 760 mmHg[2][3][5]

Density 0.926 g/cm³[2][3]

Flash Point 116.6 °C[2][3][5]

Refractive Index 1.435[3][5]

Vapor Pressure 0.0182 mmHg at 25°C[2]

LogP 2.28740[2][3]

PSA 37.30000[2][3][5]

Hydrogen Bond Donor Count 1[2]

Hydrogen Bond Acceptor Count 2[2]

Rotatable Bond Count 5[2]

Commercial Availability and Suppliers
3-Ethylhexanoic acid is available from a variety of chemical suppliers, typically in research

and development quantities. The product has achieved commercial mass production, indicating

its availability for larger-scale needs as well.[2] Below is a summary of some of the key

suppliers and their offerings.
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Supplier Purity/Grade Available Quantities

American Custom Chemicals

Corporation
95.00% 5mg[2]

AK Scientific Not specified 100mg, 250mg[2]

Sigma-Aldrich Not specified Various, inquire for details[6]

BOC Sciences Qualified Product Inquire for details[7]

LookChem

98% (from raw suppliers),

95.00% (from reagent

suppliers)

Various, inquire for details[2]

ChemicalBook Not specified Various, inquire for details[8]

Guidechem Not specified Various, inquire for details[5]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Purity and Impurities
Commercially available 3-Ethylhexanoic acid is typically offered with purities ranging from

95% to 98%.[2] For drug development and other sensitive applications, it is crucial to obtain a

certificate of analysis (CoA) from the supplier to understand the impurity profile. Common

impurities in carboxylic acids can include residual starting materials from synthesis, by-

products, and water.

Applications in Research and Drug Development
While specific literature on the applications of 3-Ethylhexanoic acid in drug development is

not abundant, its isomer, 2-Ethylhexanoic acid, is widely utilized and provides insights into

potential applications.

4.1. Role in Pharmaceutical Manufacturing:

2-Ethylhexanoic acid is a crucial intermediate in the synthesis of various Active Pharmaceutical

Ingredients (APIs) and excipients.[9] Its branched alkyl chain can influence the lipophilicity,
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bioavailability, and metabolic stability of drug compounds.[9] One of its primary roles is as a

precursor for creating metal salts, which can be used in drug delivery systems or as catalysts in

biopharmaceutical manufacturing processes.[9]

4.2. Synthetic Applications:

Derivatives of 2-Ethylhexanoic acid have unique properties due to their lipophilicity and steric

bulk, making them useful in various organic synthesis applications, including:[10]

Amide formation[10]

Allyl deprotection[10]

Stereoselective reductive amination[10]

It has also been used as a dual solvent-catalyst in one-pot synthesis reactions.[10]

4.3. Metabolism and Pharmacokinetics:

Studies on the metabolism of 2-Ethylhexanoic acid in rats have shown that it is rapidly

eliminated, predominantly in the urine.[11] The major urinary metabolites include the

glucuronide of the parent compound and various oxidized forms.[11] In humans, the major

catabolic pathway for 2-Ethylhexanoic acid is beta-oxidation, with the dominant urinary

metabolite being 3-oxo-2-ethylhexanoic acid.[12]

Experimental Protocols
Detailed experimental protocols for the specific use of 3-Ethylhexanoic acid in drug

development are not readily available in the reviewed literature. However, a general protocol

for the synthesis of a structurally related compound and a protocol for the synthesis of a metal

salt of 2-Ethylhexanoic acid are provided as examples of relevant laboratory procedures.

5.1. Example Protocol: Synthesis of a Structurally Related Propanoic Acid Derivative

This protocol describes the synthesis of 3-(2-oxocyclohexyl)propanoic acid and can serve as a

general workflow for reactions involving Michael additions to form carboxylic acid derivatives.

[13]
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Enamine Formation: Cyclohexanone is reacted with a secondary amine (e.g., pyrrolidine) in

the presence of an acid catalyst to form the corresponding enamine.

Michael Addition: The enamine then undergoes a Michael addition with an acrylate ester

(e.g., methyl acrylate).[13]

Hydrolysis: The resulting ester is hydrolyzed to the carboxylic acid using an aqueous acid or

base.[13]

5.2. Example Protocol: Synthesis of Rhodium (II) 2-Ethylhexanoate

This protocol is adapted from a patent for the synthesis of a rhodium (II) salt of 2-Ethylhexanoic

acid and illustrates a method for preparing metal complexes of this class of compounds.[14]

Salt Formation: 2-Ethylhexanoic acid is reacted with a sodium hydroxide solution to form

sodium 2-ethylhexanoate.[14]

Complexation: Rhodium trichloride is added to the solution, and the mixture is refluxed for 24

hours.[14]

Isolation: After cooling, the pH is adjusted, and the product is isolated by filtration and dried

under vacuum.[14]

Safety and Handling
3-Ethylhexanoic acid and its isomer 2-Ethylhexanoic acid are classified as hazardous

substances. It is imperative to handle these chemicals with appropriate personal protective

equipment (PPE) in a well-ventilated area.

Hazard Statements:[15][16]

Harmful if swallowed.[15]

Harmful in contact with skin.[15][16]

Causes skin irritation.[16]

Causes serious eye irritation.[16]
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Suspected of damaging the unborn child.[15][16]

May damage fertility or the unborn child.[16]

Precautionary Statements:[15][16]

Obtain special instructions before use.[16]

Wear protective gloves, protective clothing, eye protection, and face protection.[15][16]

IF exposed or concerned: Get medical advice/attention.[15][16]

Store locked up.[15][16]

Dispose of contents/container in accordance with local/regional/national/international

regulations.[15]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and detailed

safety information before handling this chemical.

Conclusion
3-Ethylhexanoic acid is a commercially available branched-chain carboxylic acid with

potential applications in organic synthesis and as a building block in drug development. While

its direct applications are less documented than its isomer, 2-Ethylhexanoic acid, the properties

and reactivity of the latter provide a strong indication of the potential utility of 3-Ethylhexanoic
acid. Researchers and drug development professionals should consider the purity and impurity

profile of the commercially available material and adhere to strict safety protocols when

handling this compound.
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Caption: Workflow for sourcing 3-Ethylhexanoic acid.
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Step 1: Enamine Formation

Step 2: Michael Addition

Step 3: Hydrolysis
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Caption: General synthesis pathway for a propanoic acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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